Cas no 1075689-58-5 (Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester)

• Product Name: Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester
• CAS No: 1075689-58-5
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4732020
• Update Time: 2025-05-20

Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester

• Inchi： 1S/C12H15NO3/c14-9-5-4-8-13-12(15)16-10-11-6-2-1-3-7-11/h1-7,14H,8-10H2,(H,13,15)/b5-4+
• InChI Key： JMHNCIVOGYUJJV-SNAWJCMRSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC/C=C/CO

Additional information on Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester

Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester (CAS No. 1075689-58-5): An Overview of Its Properties and Applications

Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester (CAS No. 1075689-58-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its carbamic acid functionality and the presence of a phenylmethyl ester group, which contribute to its reactivity and stability.

The chemical structure of Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester consists of a carbamate moiety linked to a substituted butenyl chain and a benzyl ester. The hydroxy group on the butenyl chain adds further complexity and reactivity to the molecule. This structure makes it an attractive candidate for various chemical reactions and derivatizations, particularly in the synthesis of more complex organic molecules.

Recent studies have highlighted the potential of Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester in the development of new pharmaceutical agents. Its ability to form stable derivatives through various functional groups has led to its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, researchers have explored its role in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The phenylmethyl ester group provides additional stability and solubility, which are crucial for drug delivery and bioavailability.

In the field of materials science, Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester has shown promise as a building block for the development of advanced polymers and coatings. Its reactivity with various functional groups allows for the creation of polymers with tailored properties, such as enhanced mechanical strength and improved thermal stability. These materials have potential applications in industries ranging from automotive to electronics.

The synthesis of Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of a suitable amine with a chloroformate derivative followed by esterification with benzyl alcohol. Advances in catalytic methods have further optimized these processes, making it more feasible for large-scale production.

From an environmental perspective, the use of Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester in chemical processes has been evaluated for its impact on sustainability. Recent research has focused on developing greener synthetic methods that minimize waste and reduce energy consumption. For example, the use of environmentally benign solvents and catalysts has been shown to significantly improve the ecological footprint of its production.

In conclusion, Carbamic acid, N-[(2E)-4-hydroxy-2-buten-1-yl]-, phenylmethyl ester (CAS No. 1075689-58-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it a valuable intermediate in the development of new products and technologies. As research continues to advance, it is likely that new applications and improvements in its synthesis will further enhance its importance in these fields.